[(6-Methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amine

• IUPAC Name: N-[(6-methylpyridin-2-yl)methyl]prop-2-yn-1-amine
• InChI: InChI=1S/C10H12N2/c1-3-7-11-8-10-6-4-5-9(2)12-10/h1,4-6,11H,7-8H2,2H3
• InChI Key: PKUYZIDVHHOXNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CNCC#C
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol

Description

“(6-Methylpyridin-2-yl)methylamine” is a chemical compound with the molecular formula C10H12N2. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H17N3/c1-11-5-3-7-13(16-11)9-15-10-14-8-4-6-12(2)17-14/h3-8,15H,9-10H2,1-2H3. This code provides a specific description of the compound’s molecular structure.

Scientific Research Applications

Crystallography and Coordination Chemistry

• This compound has been used in the field of crystallography and coordination chemistry. Specifically, it has been used in the synthesis of tris(6-methylpyridin-2-yl)phosphine selenide. The crystal structure of this compound has been studied, providing insights into its molecular structure.
• The experimental procedure involved dissolving the compound in DMSO and water, stirring the solution at 120°C under dry argon, and then cooling to room temperature. The mixture was then extracted with CHCl3, and the solvent was removed under reduced pressure. The residue was washed with diethyl ether and dried in vacuo to afford the phosphine product as a microcrystalline powder.
• The results showed that the nitrogen atoms in the compound almost form a plane with P1 and C1, while the remaining nitrogen atom forms a plane with C1, P1, and Se1.

Catalyst in Selective Oxygenation

• The compound has been used as a ligand in cobalt (II)–carboxylate complexes for selective oxygenation of C–H and C=C bonds with H2O2. This application falls under the field of catalysis and organic chemistry.
• Unfortunately, the detailed experimental procedures and outcomes were not provided in the search results.

Synthesis of Imidazoles

• The compound has been used in the synthesis of 2-substituted-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-5-(6-methylpyridin-2-yl)imidazoles. This application is in the field of medicinal chemistry, as these imidazoles were synthesized to optimize a prototype inhibitor of TGF-β type I receptor kinase (ALK5).
• Unfortunately, the detailed experimental procedures and outcomes were not provided in the search results.

Crystal Structure Analysis

• This compound has been used in the field of crystallography. Specifically, it has been used in the synthesis of tris(6-methylpyridin-2-yl)phosphine oxide. The crystal structure of this compound has been studied, providing insights into its molecular structure.
• The experimental procedure involved dissolving the compound in DMSO and water, stirring the solution at 120°C under dry argon, and then cooling to room temperature. The mixture was then extracted with CHCl3, and the solvent was removed under reduced pressure. The residue was washed with diethyl ether and dried in vacuo to afford the phosphine product as a microcrystalline powder.
• The results showed that the nitrogen atoms in the compound almost form a plane with P1 and C1, while the remaining nitrogen atom forms a plane with C1, P1, and Se1.

Synthesis of 2-Substituted-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-5-(6-Methylpyridin-2-yl)imidazoles

• The compound has been used in the synthesis of 2-substituted-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-5-(6-methylpyridin-2-yl)imidazoles. This application is in the field of medicinal chemistry, as these imidazoles were synthesized to optimize a prototype inhibitor of TGF-β type I receptor kinase (ALK5).
• Unfortunately, the detailed experimental procedures and outcomes were not provided in the search results.

Synthesis of Cobalt (II)–Carboxylate Complexes

• This compound has been used as a ligand in the synthesis of cobalt (II)–carboxylate complexes. This application falls under the field of inorganic chemistry.
• Unfortunately, the detailed experimental procedures and outcomes were not provided in the search results.

Future Directions

The future directions for research on “(6-Methylpyridin-2-yl)methylamine” could include exploring its potential pharmaceutical and biological properties, given the interest in propargylamine derivatives. Further studies could also focus on developing specific synthesis methods for this compound.